Cas no 1702413-03-3 (4-chloro-1-[2-(propane-1-sulfonyl)ethyl]-1H-pyrazol-3-amine)

• Product name: 4-chloro-1-[2-(propane-1-sulfonyl)ethyl]-1H-pyrazol-3-amine
• CAS No: 1702413-03-3
• MF: C₈H₁₄ClN₃O₂S
• MW: 251.733659267426
• CID: 6535101
• PubChem ID: 106724725

4-chloro-1-[2-(propane-1-sulfonyl)ethyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1702413-03-3
• 4-chloro-1-[2-(propane-1-sulfonyl)ethyl]-1H-pyrazol-3-amine
• EN300-804666

• Inchi： 1S/C8H14ClN3O2S/c1-2-4-15(13,14)5-3-12-6-7(9)8(10)11-12/h6H,2-5H2,1H3,(H2,10,11)
• InChI Key： NHSXUSMZXQAWOM-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CCS(CCC)(=O)=O

Computed Properties

• Exact Mass: 251.0495256g/mol
• Monoisotopic Mass: 251.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides